Cas no 825654-55-5 (5,8-Difluoro-2-methylquinazolin-4(3H)-one)

• Product Name: 5,8-Difluoro-2-methylquinazolin-4(3H)-one
• CAS No: 825654-55-5
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 687528
• PubChem ID: 136235195
• Update Time: 2025-04-19

5,8-Difluoro-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 5,8-difluoro-2-methyl-
• 5,8-difluoro-2-methyl-1H-quinazolin-4-one
• 5,8-difluoro-2-methyl-3,4-dihydroquinazolin-4-one
• OWYQUFPESYKSJB-UHFFFAOYSA-N
• 5,8-Difluoro-2-methylquinazolin-4(1H)-one
• 825654-55-5
• DTXSID00591948
• SCHEMBL331566
• 5,8-difluoro-2-methyl-3H-quinazolin-4-one
• 5,8-Difluoro-2-methylquinazolin-4(3H)-one

• Inchi： 1S/C9H6F2N2O/c1-4-12-8-6(11)3-2-5(10)7(8)9(14)13-4/h2-3H,1H3,(H,12,13,14)
• InChI Key： OWYQUFPESYKSJB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C(NC(C)=N2)=O)F

Computed Properties

• Exact Mass: 196.04481914g/mol
• Monoisotopic Mass: 196.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines